Cas no 2877632-05-6 (N-tert-butyl-1-[5-(trifluoromethyl)pyridin-2-yl]azetidine-3-carboxamide)

• Product Name: N-tert-butyl-1-[5-(trifluoromethyl)pyridin-2-yl]azetidine-3-carboxamide
• CAS No: 2877632-05-6
• MF: C₁₄H₁₈F₃N₃O
• MW: 301.307433605194
• CID: 5328519
• PubChem ID: 165434491
• Update Time: 2025-10-28

N-tert-butyl-1-[5-(trifluoromethyl)pyridin-2-yl]azetidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-tert-butyl-1-[5-(trifluoromethyl)pyridin-2-yl]azetidine-3-carboxamide
• F6752-8263
• AKOS040866436
• 2877632-05-6
• N-(1,1-Dimethylethyl)-1-[5-(trifluoromethyl)-2-pyridinyl]-3-azetidinecarboxamide

• Inchi： 1S/C14H18F3N3O/c1-13(2,3)19-12(21)9-7-20(8-9)11-5-4-10(6-18-11)14(15,16)17/h4-6,9H,7-8H2,1-3H3,(H,19,21)
• InChI Key： BAHXCSKWJQOZSQ-UHFFFAOYSA-N
• SMILES： N1(C2=NC=C(C(F)(F)F)C=C2)CC(C(NC(C)(C)C)=O)C1

Computed Properties

• Exact Mass: 301.14019669g/mol
• Monoisotopic Mass: 301.14019669g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 45.2Ų

Experimental Properties

• Density: 1.242±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 451.7±45.0 °C(Predicted)
• pka: 15.48±0.20(Predicted)

Additional information on N-tert-butyl-1-[5-(trifluoromethyl)pyridin-2-yl]azetidine-3-carboxamide

N-tert-butyl-1-[5-(trifluoromethyl)pyridin-2-yl]azetidine-3-carboxamide (CAS 2877632-05-6): A Comprehensive Technical Profile

The N-tert-butyl-1-[5-(trifluoromethyl)pyridin-2-yl]azetidine-3-carboxamide (CAS 2877632-05-6) represents an important structural motif in modern medicinal chemistry and pharmaceutical research. This azetidine-carboxamide derivative with its distinctive trifluoromethylpyridine moiety has attracted significant attention from researchers investigating novel bioactive compounds.

From a structural perspective, this compound combines three pharmacologically relevant features: the azetidine ring (a four-membered nitrogen heterocycle), the tert-butyl carboxamide group, and the 5-(trifluoromethyl)pyridine substituent. This unique combination contributes to its potential as a drug discovery intermediate or pharmaceutical building block.

The presence of the trifluoromethyl group (-CF3) is particularly noteworthy, as this moiety has become increasingly important in medicinal chemistry due to its ability to modulate lipophilicity, metabolic stability, and binding affinity. Many researchers are currently investigating CF3-containing compounds for their improved pharmacokinetic properties.

In terms of synthetic applications, N-tert-butyl-1-[5-(trifluoromethyl)pyridin-2-yl]azetidine-3-carboxamide serves as a valuable intermediate for the development of more complex molecules. The azetidine ring offers interesting conformational constraints that can influence biological activity, making it a sought-after structural element in fragment-based drug design approaches.

Recent publications in journals like the Journal of Medicinal Chemistry have highlighted the growing importance of small-ring nitrogen heterocycles in drug discovery. The azetidine scaffold in particular has shown promise in addressing challenges related to molecular rigidity and target engagement.

From a physicochemical perspective, the compound's logP value and hydrogen bonding capacity make it suitable for optimization in drug discovery programs. The tert-butyl group contributes to steric bulk and may influence metabolic stability, while the carboxamide functionality provides opportunities for additional molecular interactions.

In the context of current pharmaceutical trends, this compound aligns with several research priorities: the exploration of saturated heterocycles as privileged structures, the incorporation of fluorine atoms to improve drug-like properties, and the development of conformationally constrained scaffolds. These features make it relevant to studies of GPCR modulators, kinase inhibitors, and other target classes.

The synthetic accessibility of N-tert-butyl-1-[5-(trifluoromethyl)pyridin-2-yl]azetidine-3-carboxamide has been demonstrated through published routes involving azetidine ring formation, pyridine functionalization, and amide coupling strategies. These methods are compatible with parallel synthesis approaches, making the compound suitable for combinatorial chemistry applications.

From a commercial availability standpoint, CAS 2877632-05-6 is offered by several specialty chemical suppliers as a research-grade material, typically with purity specifications exceeding 95%. The compound is generally provided as a solid at room temperature, with stability data supporting standard laboratory storage conditions.

In analytical characterization, N-tert-butyl-1-[5-(trifluoromethyl)pyridin-2-yl]azetidine-3-carboxamide can be identified by its characteristic NMR spectra (showing distinct signals for the azetidine protons, pyridine ring, and tert-butyl group) and mass spectral data (typically showing the molecular ion peak corresponding to its exact mass).

The compound's potential applications extend to multiple therapeutic areas currently receiving significant research attention, including CNS disorders, inflammatory conditions, and metabolic diseases. Its structural features may be particularly relevant for targets requiring spatial constraint or directional hydrogen bonding.

Quality control considerations for CAS 2877632-05-6 typically involve HPLC analysis for purity assessment, water content determination, and residual solvent analysis when applicable. These parameters are especially important when the compound is intended for use in high-throughput screening or lead optimization campaigns.

From a safety perspective, standard laboratory precautions are recommended when handling N-tert-butyl-1-[5-(trifluoromethyl)pyridin-2-yl]azetidine-3-carboxamide, including the use of personal protective equipment and proper ventilation. Material Safety Data Sheets should be consulted for specific handling instructions.

The growing interest in fluorinated pharmaceutical ingredients has increased demand for compounds like 2877632-05-6, with market analysts noting particular growth in the fluorine-containing intermediates segment. This trend reflects the pharmaceutical industry's continued focus on improving drug metabolism and pharmacokinetic properties.

In conclusion, N-tert-butyl-1-[5-(trifluoromethyl)pyridin-2-yl]azetidine-3-carboxamide represents a chemically interesting and pharmacologically relevant structure with multiple potential applications in drug discovery and development. Its combination of azetidine constraint, fluorine substitution, and carboxamide functionality makes it a versatile building block for medicinal chemistry programs addressing diverse biological targets.